2-Hydroxydodecanoic acid
Overview
Description
2-Hydroxydodecanoic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a monohydroxy fatty acid with a lauric acid core substituted at position 2 by a hydroxy group, which confers chirality . It is a component of cellular lipids in Pseudomonas strains .
Molecular Structure Analysis
The molecular formula of 2-Hydroxydodecanoic acid is C12H24O3 . Its average mass is 216.317 Da and its monoisotopic mass is 216.172546 Da . The structure of 2-Hydroxydodecanoic acid is available as a 2D Mol file or as a computed 3D SD file .
Physical And Chemical Properties Analysis
2-Hydroxydodecanoic acid has a density of 1.0±0.1 g/cm3, a boiling point of 348.5±15.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.7 mmHg at 25°C . Its enthalpy of vaporization is 68.7±6.0 kJ/mol and its flash point is 178.8±16.9 °C . It has 3 H bond acceptors, 2 H bond donors, and 10 freely rotating bonds .
Scientific Research Applications
2-Hydroxydodecanoic Acid: A Comprehensive Analysis of Scientific Research Applications
Biochemical Research: 2-Hydroxydodecanoic acid serves as a biochemical reagent in life science research, particularly in studies involving biological materials or organic compounds .
Industrial Applications: This compound is utilized in industrial processes as a versatile building block for producing adhesives, lubricants, and cosmetic intermediates through green pathways from vegetable oils .
Analytical Chemistry: It is employed to evaluate chiral separation methods due to its racemic mixture of D and L-alpha-hydroxylauric acid properties .
Biotechnology: In biotechnological research, 2-Hydroxydodecanoic acid is used in whole cell biotransformation studies for the biosynthesis of fatty alcohols .
Chemical Synthesis: Sigma-Aldrich includes 2-Hydroxydodecanoic acid in its collection of rare and unique chemicals for early discovery researchers, highlighting its role in experimental chemical synthesis .
Lipopolysaccharides Composition Analysis: The compound’s fatty acid composition is analyzed in microbiological studies to understand the differences in lipopolysaccharides between bacterial strains .
Safety and Hazards
Mechanism of Action
Target of Action
2-Hydroxydodecanoic acid is a monohydroxy fatty acid with a lauric acid core . It is a component of cellular lipids in certain bacterial strains, such as Pseudomonas . .
Mode of Action
It is known that hydroxy fatty acids can interact with various cellular components, potentially influencing cell membrane integrity and function .
Biochemical Pathways
2-Hydroxydodecanoic acid is involved in the biosynthesis of complex lipids and is utilized as a carbon source by certain bacteria . This suggests that it may play a role in lipid metabolism and energy production pathways within these organisms.
Pharmacokinetics
It is known that fatty acids are generally absorbed in the gastrointestinal tract and distributed throughout the body, where they can be metabolized by various enzymes .
Result of Action
Members of the saturated long-chain hydroxyl fatty acids group, which 2-hydroxydodecanoic acid is a part of, have potential roles in anti-inflammatory action, neuroprotection, and bactericide and anti-cancer defense .
Action Environment
The action of 2-Hydroxydodecanoic acid can be influenced by various environmental factors. For instance, the solubility of the compound in different solvents can affect its bioavailability and efficacy . It is soluble in organic solvents such as ethanol and dimethylformamide, and slightly soluble in water . This suggests that the compound’s action may be influenced by the lipid-water partitioning in biological systems.
properties
IUPAC Name |
2-hydroxydodecanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24O3/c1-2-3-4-5-6-7-8-9-10-11(13)12(14)15/h11,13H,2-10H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDZIJQXINJLRLL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501021252 |
Source
|
| Record name | 2-Hydroxydodecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501021252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxydodecanoic acid | |
CAS RN |
2984-55-6 |
Source
|
| Record name | (±)-2-Hydroxydodecanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2984-55-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydroxylauric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002984556 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2984-55-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39025 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Hydroxydodecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501021252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxydodecanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.135 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | HYDROXYLAURIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/62H8XD5QSU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the biological significance of 2-hydroxydodecanoic acid in bacteria?
A1: 2-Hydroxydodecanoic acid is a common component of Lipid A, the hydrophobic anchor of LPS in Gram-negative bacteria. LPS plays a crucial role in maintaining outer membrane integrity and interacting with the host immune system. []
Q2: Which bacterial species are known to contain 2-hydroxydodecanoic acid in their LPS?
A2: Research indicates its presence in LPS of diverse bacteria, including Pseudomonas aeruginosa, Bordetella pertussis, Pseudomonas graminis, Pseudomonas lutea, Saccharomonospora viridis, and Brucella abortus. [, , , , , , , ]
Q3: How does the presence or absence of 2-hydroxydodecanoic acid influence bacterial properties?
A3: In Pseudomonas aeruginosa, the major lipid A component lacks one of the 10:0(3-OH) residues found in the hexaacyl form, resulting in a free hydroxyl group at the 3-position of the reducing glucosamine. This difference in acylation may contribute to the lower endotoxic activity observed in P. aeruginosa LPS. [] In Bordetella pertussis, 2-hydroxydodecanoic acid is detected only in the bound lipids of B. bronchiseptica, suggesting species-specific variations in lipid composition. []
Q4: What is the absolute configuration of 2-hydroxydodecanoic acid in bacterial LPS?
A5: Studies utilizing gas-liquid chromatography have definitively determined the absolute configuration of 2-hydroxydodecanoic acid in bacterial lipopolysaccharides to be L. This finding contrasts with the D-configuration observed for 3-hydroxy fatty acids within LPS. []
Q5: What analytical techniques are employed to characterize 2-hydroxydodecanoic acid in bacterial samples?
A6: Common techniques include gas-liquid chromatography, often coupled with mass spectrometry, to identify and quantify the fatty acid. Thin-layer chromatography is also used for initial lipid separation and analysis. [, , ]
Q6: Are there any known connections between 2-hydroxydodecanoic acid and bacterial resistance to antibiotics?
A7: While there is no direct evidence linking 2-hydroxydodecanoic acid itself to antibiotic resistance, alterations in the fatty acid composition of LPS, including losses of hydroxy fatty acids like 2-hydroxydodecanoic acid, have been associated with polymyxin B resistance in Pseudomonas aeruginosa. [] These changes are thought to affect outer membrane hydrophobicity, potentially influencing antibiotic binding and efficacy.
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